Cas no 1261852-82-7 (3-Hydroxy-4-(trifluoromethoxy)benzamide)

• Product Name: 3-Hydroxy-4-(trifluoromethoxy)benzamide
• CAS No: 1261852-82-7
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4960348
• Update Time: 2025-06-08

3-Hydroxy-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)15-6-2-1-4(7(12)14)3-5(6)13/h1-3,13H,(H2,12,14)
• InChI Key： BRABKDZBSDDGGX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(N)=O)=CC=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6

Additional information on 3-Hydroxy-4-(trifluoromethoxy)benzamide

Introduction to 3-Hydroxy-4-(trifluoromethoxy)benzamide (CAS No. 1261852-82-7)

3-Hydroxy-4-(trifluoromethoxy)benzamide, also known by its CAS number 1261852-82-7, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxyl group and a trifluoromethoxy substituent, which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 3-Hydroxy-4-(trifluoromethoxy)benzamide consists of a benzene ring with a hydroxyl group at the 3-position and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 3-Hydroxy-4-(trifluoromethoxy)benzamide. One notable area of research is its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-Hydroxy-4-(trifluoromethoxy)benzamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-Hydroxy-4-(trifluoromethoxy)benzamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity further enhance its suitability for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Hydroxy-4-(trifluoromethoxy)benzamide in various disease models. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical models of cancer and inflammatory diseases. These findings underscore the potential of 3-Hydroxy-4-(trifluoromethoxy)benzamide as a novel therapeutic agent.

The synthesis of 3-Hydroxy-4-(trifluoromethoxy)benzamide has been optimized through various synthetic routes, ensuring high yields and purity. These synthetic methods involve multi-step processes that include the introduction of the hydroxyl and trifluoromethoxy groups onto the benzene ring. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 3-Hydroxy-4-(trifluoromethoxy)benzamide (CAS No. 1261852-82-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery and development in this field.